Cas no 88220-85-3 (2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro-)

2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro- structure
88220-85-3 structure
Product Name:2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro-
CAS No:88220-85-3
MF:C9H5NO6
MW:223.139102697372
CID:640814
PubChem ID:13210985
Update Time:2025-04-19

2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro-
    • 4-hydroxy-7-nitro-1-benzofuran-2-carboxylic acid
    • DTXSID10528169
    • 88220-85-3
    • Inchi: 1S/C9H5NO6/c11-6-2-1-5(10(14)15)8-4(6)3-7(16-8)9(12)13/h1-3,11H,(H,12,13)
    • InChI Key: HNGNSDQGBPTTFX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC2C(=CC=C(C1=2)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 223.01168688g/mol
  • Monoisotopic Mass: 223.01168688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 117Ų
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